2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O4S/c1-2-12-6-5-7-13(10-12)18-16(20)11-19-17(21)14-8-3-4-9-15(14)24(19,22)23/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: ZTMNAQQXWPAFQH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide, also known as DBIBA, is a synthetic compound that belongs to the class of benzisothiazolone derivatives. It has been extensively studied for its potential use in various scientific research applications, including as an anti-cancer agent and as a tool for investigating the mechanisms of certain biological processes.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide has been shown to have potential as an anti-cancer agent. In one study, it was found to inhibit the growth of human leukemia cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of breast cancer cells and to sensitize them to chemotherapy drugs. In addition, this compound has been used as a tool for investigating the mechanisms of certain biological processes, such as autophagy and the unfolded protein response.

Mechanism of Action

The exact mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the acetylation status of histones. Inhibition of HDACs can lead to changes in gene expression that can result in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of HDACs, as mentioned above. It has also been shown to induce the expression of certain genes involved in apoptosis and to inhibit the expression of genes involved in cell growth and proliferation. In addition, this compound has been shown to inhibit the activity of certain protein kinases, which are enzymes that regulate cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-ethylphenyl)acetamide. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Another direction is to investigate its role in autophagy and the unfolded protein response, as well as its potential as a tool for investigating these processes. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on cell signaling pathways.